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This application note provides a comprehensive protocol for the synthesis of 2-
(formylamino)benzoic acid, a key intermediate in the development of various

pharmaceuticals and specialty chemicals. The procedure outlines the N-formylation of

anthranilic acid using a practical and efficient method. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Introduction
2-(Formylamino)benzoic acid, also known as N-formylanthranilic acid, is a valuable building

block in organic synthesis. Its structure, featuring both a carboxylic acid and a formamide group

in an ortho-arrangement, allows for diverse chemical transformations, making it a crucial

precursor for the synthesis of quinazolinones, dyes, and other heterocyclic compounds with

potential biological activity. This protocol details a robust and high-yielding synthesis from

readily available anthranilic acid.

Reaction Scheme
The synthesis proceeds via the N-formylation of anthranilic acid using formic acid. The reaction

is driven to completion by the removal of water through azeotropic distillation.
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Synthesis

Work-up

Purification

1. Combine Anthranilic Acid and Toluene

2. Add 85% Formic Acid

3. Reflux with Dean-Stark Trap

4. Cool Reaction Mixture

5. Wash with NaHCO3 and Brine

6. Dry Organic Layer

7. Evaporate Toluene

8. Recrystallize from Ethanol/Water

9. Filter and Dry Product
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To cite this document: BenchChem. [Synthesis of 2-(Formylamino)benzoic Acid: A Detailed
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329779#synthesis-of-2-formylamino-benzoic-acid-
from-anthranilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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